An In-depth Technical Guide to the Synthesis and Characterization of Solvent Blue 59
An In-depth Technical Guide to the Synthesis and Characterization of Solvent Blue 59
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of Solvent Blue 59 (C.I. 61552), a vibrant blue anthraquinone dye. The information presented herein is curated for researchers, scientists, and professionals in drug development who may utilize this compound in various applications. This document details established synthetic routes and provides a thorough summary of its key characterization data.
Chemical Identity and Physical Properties
Solvent Blue 59, also known by its IUPAC name 1,4-bis(ethylamino)anthracene-9,10-dione, is a synthetic dye with the molecular formula C₁₈H₁₈N₂O₂ and a molecular weight of 294.35 g/mol .[1][2] It is recognized by the CAS Registry Number 6994-46-3.[1] This dye typically appears as a maroon or reddish-blue powder and is used in coloring plastics, printing inks, and other materials.[3]
| Property | Value | Reference(s) |
| IUPAC Name | 1,4-bis(ethylamino)anthracene-9,10-dione | [1] |
| Synonyms | C.I. Solvent Blue 59, C.I. 61552, Sudan Blue, Atlasol Blue 2N | [1][2] |
| CAS Number | 6994-46-3 | [1] |
| Molecular Formula | C₁₈H₁₈N₂O₂ | [1] |
| Molecular Weight | 294.35 g/mol | [1] |
| Appearance | Maroon/Reddish-blue powder | [3] |
| Melting Point | 215-217 °C | [4] |
Synthesis of Solvent Blue 59
There are two primary methods for the industrial synthesis of Solvent Blue 59. Both methods involve the modification of an anthraquinone core.
Method A: Condensation of 1,4-Dihydroxyanthraquinone with Ethanamine
This is a common and direct route to Solvent Blue 59. It involves the nucleophilic substitution of the hydroxyl groups of 1,4-dihydroxyanthraquinone (quinizarin) with two equivalents of ethanamine (ethylamine). The reaction is typically carried out at elevated temperatures.
Method B: Ethylation of 1,4-Diaminoanthraquinone
An alternative synthesis involves the ethylation of 1,4-diaminoanthraquinone. This can be achieved using an ethylating agent such as chloroethane or bromoethane.
A specific example of a related synthesis involves the reaction of 1,4-diamino-anthraquinone with diethyl sulfate in the presence of sodium hydroxide, potassium carbonate, and tetrabutylammonium bromide in 1,2-dichloroethane at 50-55 °C for 3 hours, yielding a similar product in 85% yield.[2]
Experimental Protocols (Exemplary)
While detailed industrial protocols are often proprietary, the following are representative experimental procedures based on established chemical principles for analogous compounds.
Protocol for Method A: Condensation of 1,4-Dihydroxyanthraquinone with Ethanamine
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Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a thermometer, a suspension of 1,4-dihydroxyanthraquinone (1 equivalent) is prepared in a suitable high-boiling solvent (e.g., nitrobenzene or N-methyl-2-pyrrolidone).
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Addition of Amine: Ethanamine (2.2 equivalents) is added to the suspension.
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Reaction: The mixture is heated to 100-120°C and stirred for several hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).
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Work-up: After the reaction is complete, the mixture is cooled to room temperature. The crude product is precipitated by the addition of a non-polar solvent like hexane or by pouring the reaction mixture into water.
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Purification: The precipitated solid is collected by filtration, washed with water and then with a low-boiling organic solvent (e.g., ethanol) to remove unreacted starting materials and byproducts. Further purification can be achieved by recrystallization from a suitable solvent such as ethanol or toluene.
Protocol for Method B: Ethylation of 1,4-Diaminoanthraquinone
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Reaction Setup: 1,4-Diaminoanthraquinone (1 equivalent) is dissolved in a polar aprotic solvent such as dimethylformamide (DMF) or 1,2-dichloroethane in a reaction vessel.
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Addition of Reagents: A base (e.g., potassium carbonate, 2.5 equivalents) and a phase-transfer catalyst (e.g., tetrabutylammonium bromide) are added to the solution.
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Ethylation: Chloroethane or bromoethane (2.2 equivalents) is slowly added to the mixture.
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Reaction: The reaction mixture is heated to 50-60°C and stirred for several hours until TLC analysis indicates the completion of the reaction.
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Work-up and Purification: The reaction mixture is cooled and filtered to remove inorganic salts. The solvent is removed under reduced pressure. The resulting solid is washed with water and a small amount of cold ethanol. The crude product is then purified by recrystallization.
Characterization Data
The structural elucidation and confirmation of Solvent Blue 59 are performed using various spectroscopic techniques.
4.1. UV-Visible Spectroscopy
The UV-Vis spectrum of Solvent Blue 59 exhibits characteristic absorption bands in both the ultraviolet and visible regions.
| Wavelength (λmax) | Region | Reference(s) |
| 252 nm | UV | [2] |
| ~590-600 nm | Visible | [5] |
| ~635-645 nm | Visible | [5] |
4.2. Infrared (IR) Spectroscopy
The FT-IR spectrum of Solvent Blue 59 would be expected to show the following characteristic absorption bands:
| Wavenumber (cm⁻¹) | Assignment |
| ~3300-3400 | N-H stretching vibrations |
| ~2850-2970 | C-H stretching of ethyl groups |
| ~1620-1660 | C=O stretching of the quinone system |
| ~1580-1600 | C=C stretching of the aromatic rings |
| ~1250 | C-N stretching |
4.3. Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide detailed information about the molecular structure. Based on the structure of Solvent Blue 59 and data from analogous compounds, the following signals are expected:
¹H NMR (Expected Chemical Shifts)
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~1.3-1.4 | Triplet | 6H | -CH₃ of ethyl groups |
| ~3.3-3.5 | Quartet | 4H | -CH₂- of ethyl groups |
| ~7.2-7.3 | Singlet | 2H | Protons at positions 2 and 3 |
| ~7.6-7.8 | Multiplet | 2H | Protons at positions 6 and 7 |
| ~8.2-8.4 | Multiplet | 2H | Protons at positions 5 and 8 |
| ~10.7-11.0 | Broad Singlet | 2H | N-H protons |
¹³C NMR (Expected Chemical Shifts)
| Chemical Shift (δ, ppm) | Assignment |
| ~14-16 | -CH₃ of ethyl groups |
| ~40-42 | -CH₂- of ethyl groups |
| ~109-111 | C-2 and C-3 |
| ~123-124 | C-4a and C-9a |
| ~126-127 | C-6 and C-7 |
| ~132-133 | C-5 and C-8 |
| ~134-135 | C-8a and C-10a |
| ~146-148 | C-1 and C-4 |
| ~181-183 | C=O (C-9 and C-10) |
4.4. Mass Spectrometry
Mass spectrometry confirms the molecular weight of Solvent Blue 59.
| m/z | Assignment |
| 294.35 | [M]⁺ (Molecular Ion) |
| 279 | [M - CH₃]⁺ |
| 265 | [M - C₂H₅]⁺ |
Logical Workflow for Characterization
The following diagram illustrates a typical workflow for the characterization of synthesized Solvent Blue 59.
This guide provides a foundational understanding of the synthesis and characterization of Solvent Blue 59. Researchers are encouraged to consult the cited literature for further details and to adapt the provided protocols to their specific laboratory conditions and safety standards.
References
- 1. Solvent blue 59 | 81859-26-9 | Benchchem [benchchem.com]
- 2. Page loading... [guidechem.com]
- 3. pubs.acs.org [pubs.acs.org]
- 4. researchgate.net [researchgate.net]
- 5. Enhancing the solubility of 1,4-diaminoanthraquinones in electrolytes for organic redox flow batteries through molecular modification - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06851A [pubs.rsc.org]
